Cas no 648901-56-8 (2-Piperidinecarboxamide, N-propyl-, (2S)-)
648901-56-8 structure
Product Name:2-Piperidinecarboxamide, N-propyl-, (2S)-
CAS No:648901-56-8
MF:C9H18N2O
MW:170.252022266388
CID:412998
PubChem ID:28164354
Update Time:2025-04-19
2-Piperidinecarboxamide, N-propyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxamide, N-propyl-, (2S)-
- (2S)-N-propylpiperidine-2-carboxamide
- DTXSID60651153
- SCHEMBL6360674
- 648901-56-8
-
- Inchi: 1S/C9H18N2O/c1-2-6-11-9(12)8-5-3-4-7-10-8/h8,10H,2-7H2,1H3,(H,11,12)/t8-/m0/s1
- InChI Key: CUDKXVVKOCEJEY-QMMMGPOBSA-N
- SMILES: O=C([C@@H]1CCCCN1)NCCC
Computed Properties
- Exact Mass: 170.14204
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
2-Piperidinecarboxamide, N-propyl-, (2S)- Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
648901-56-8 (2-Piperidinecarboxamide, N-propyl-, (2S)-) Related Products
- 17929-90-7(3-Amino-2-azepanone)
- 110044-82-1(MG-101)
- 19889-77-1(Piperidine-2-carboxamide)
- 1892-22-4(3-Aminopiperidin-2-one)
- 34294-79-6((s)-3-Aminopiperidin-2-one)
- 16395-57-6((S)-5-Oxopyrrolidine-2-carboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent